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Compound of Interest

Compound Name: 2-Amino-5-methylbenzonitrile

Cat. No.: B1267719

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-methylbenzonitrile, a
key intermediate in the synthesis of various organic compounds. This document details its
chemical structure, physicochemical properties, and outlines common synthetic protocols.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-
amino-5-methylbenzonitrile.[1] Its chemical structure consists of a benzene ring substituted
with an amino group, a methyl group, and a nitrile group at positions 2, 5, and 1, respectively.

Below is a two-dimensional representation of the chemical structure of 2-Amino-5-
methylbenzonitrile.

Caption: Chemical structure of 2-Amino-5-methylbenzonitrile.

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of 2-
Amino-5-methylbenzonitrile.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula CsHsNz2 [1]
Molecular Weight 132.16 g/mol [2]

Off-white to pale yellow
Appearance ) [3]
crystalline powder

Melting Point 59-63 °C [2]
Boiling Point 152°C/15mmHg
Density 1.18 g/cm3 [3]

N Soluble in DMF and DMSO,
Solubility ] ] [3]
partially soluble in ethanol.

Table 2: Spectroscopic Data

Technique Data Source

0 2.23 ppm (s, 3H, CHs), 6.65
(d, J=8.4 Hz, aromatic), 7.14

1H NMR (CDCIs) ) [4]
(d, J=8.4 Hz, aromatic), 7.18

(s, aromatic)

Experimental Protocols

This section outlines common laboratory-scale synthesis methods for 2-Amino-5-
methylbenzonitrile.

Synthesis via Reduction of 5-Methyl-2-nitrobenzonitrile

A common method for the preparation of 2-Amino-5-methylbenzonitrile involves the reduction
of the corresponding nitro compound.

Workflow Diagram
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5-Methyl-2-nitrobenzonitrile

Stirring at 25 °C for 30 minutes

Extract with Ethyl Acexane]—»@ry over Sodium smme:vaporme under Vacuumj—> 2-Amino-5-methylbenzonitrile

Sodium Dithionite (NazS20a)
in Acetonitrile/Water

Click to download full resolution via product page
Caption: Workflow for the synthesis of 2-Amino-5-methylbenzonitrile via reduction.
Detailed Protocol:

e To a solution of 5-methyl-2-nitrobenzonitrile (0.158 mol) in 643 mL of acetonitrile, add sodium
dithionite (0.739 mol).[4]

e Add 600 mL of deionized water to the mixture at 0 °C.[4]

« Stir the reaction mixture for 30 minutes at 25 °C.[4]

o Extract the aqueous layer three times with ethyl acetate.[4]

o Combine the organic layers and dry over sodium sulfate.[4]

» Evaporate the solvent under vacuum to yield the crude product as a yellow solid.[4]

e Dry the solid under high vacuum for 24 hours to obtain substantially pure 2-Amino-5-
methylbenzonitrile.[4]

Synthesis via Cyanation of 2-Bromo-4-methyl-
phenylamine

An alternative synthesis route involves the cyanation of a bromo-substituted aniline derivative.

Workflow Diagram
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2-Bromo-4-methyl-phenylamine

Reflux for 75 minutes
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Caption: Workflow for the synthesis of 2-Amino-5-methylbenzonitrile via cyanation.
Detailed Protocol:

e Combine 2-bromo-4-methyl-phenylamine (43.0 mmol), Copper(l) cyanide (51.6 mmol), and
N-Methyl-2-pyrrolidone (30 mL) in a suitable reaction vessel.[4]

e Stir the mixture at reflux for 75 minutes.[4]

o Cool the reaction to ambient temperature and pour it onto ice chips. Stir for 1 hour.[4]
o Collect the resulting precipitate by vacuum filtration.[4]

o Dissolve the precipitate in ammonium hydroxide and extract with dichloromethane.[4]

« Combine the organic extracts, wash with brine, dry over sodium sulfate, and concentrate to a
residue.[4]

» Purify the residue by silica gel chromatography using a mixture of dichloromethane and
hexanes (75:25) to afford the product as an orange solid.[4]

Safety Information
2-Amino-5-methylbenzonitrile is classified with the following hazards:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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e H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment, including gloves, eye protection, and a dust mask,
should be worn when handling this compound.[2] Work should be conducted in a well-
ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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